Cas no 1171613-63-0 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide
• CAS No: 1171613-63-0
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 6445988
• Update Time: 2025-06-08

N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide
• Cyclobutanecarboxamide, N-(6-chloro-2-benzothiazolyl)-N-(3-pyridinylmethyl)-

• Inchi： 1S/C18H16ClN3OS/c19-14-6-7-15-16(9-14)24-18(21-15)22(17(23)13-4-1-5-13)11-12-3-2-8-20-10-12/h2-3,6-10,13H,1,4-5,11H2
• InChI Key： GOQMBKIGZZILHG-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=C(Cl)C=C3S2)CC2=CC=CN=C2)=O)CCC1

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 539.9±60.0 °C(Predicted)
• pka: 4.47±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide

Introduction to N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide (CAS No. 1171613-63-0)

N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide, a compound with the CAS number 1171613-63-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and drug developers.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a cyclobutane ring, a benzothiazole moiety, and a pyridine substituent. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the 6-chloro group on the benzothiazole ring enhances its reactivity and potential for further derivatization, opening up numerous possibilities for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases. N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide has emerged as a compound of particular interest due to its potential pharmacological properties. Specifically, studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives having been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyridine group into the molecular framework further enhances the compound's potential by introducing additional binding sites for biological targets. This combination of structural features makes N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide a versatile scaffold for drug discovery.

Recent research has focused on understanding the mechanisms of action of this compound. Preliminary studies indicate that it may interact with specific proteins and enzymes, modulating their activity in ways that could lead to therapeutic benefits. For instance, it has been hypothesized that this molecule could inhibit the activity of certain kinases or transcription factors that play a role in disease progression.

The cyclobutane ring in the structure contributes to the compound's stability and bioavailability, making it an attractive candidate for further development. Additionally, the presence of the chloro group provides a handle for chemical modification, allowing researchers to explore new derivatives with enhanced pharmacological properties.

In the context of drug development, N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide represents an exciting opportunity for innovation. Its unique structural features and promising biological activities make it a valuable tool for researchers seeking to develop new treatments for various diseases. As our understanding of its pharmacological profile continues to grow, this compound is likely to play an increasingly important role in future therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex molecular framework efficiently. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allows researchers to confirm the structure and purity of the final product.

The potential applications of N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide extend beyond traditional pharmaceuticals. It has shown promise in preclinical studies as a lead compound for developing novel agrochemicals and biocides. The structural motifs present in this molecule make it well-suited for interacting with biological targets in plants and pests, offering new solutions for agricultural challenges.

As research continues to advance, the development of new synthetic methodologies will be crucial for exploring the full potential of this compound. Innovations in synthetic chemistry will enable researchers to create libraries of derivatives with tailored properties, further expanding the range of possible applications.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By working together, scientists can accelerate the discovery and development of new therapeutic agents like N-(6-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide (CAS No. 1171613-63-0), bringing new treatments to patients worldwide.